Cas no 2138059-58-0 (6-[4-(propan-2-yl)-1H-pyrazol-1-yl]spiro[4.5]decan-8-ol)

• Product Name: 6-[4-(propan-2-yl)-1H-pyrazol-1-yl]spiro[4.5]decan-8-ol
• CAS No: 2138059-58-0
• MF: C₁₆H₂₆N₂O
• MW: 262.390444278717
• CID: 6232965
• PubChem ID: 165497919
• Update Time: 2025-06-08

6-[4-(propan-2-yl)-1H-pyrazol-1-yl]spiro[4.5]decan-8-ol Chemical and Physical Properties

Names and Identifiers

• 2138059-58-0
• 6-[4-(propan-2-yl)-1H-pyrazol-1-yl]spiro[4.5]decan-8-ol
• EN300-1161838

• Inchi： 1S/C16H26N2O/c1-12(2)13-10-17-18(11-13)15-9-14(19)5-8-16(15)6-3-4-7-16/h10-12,14-15,19H,3-9H2,1-2H3
• InChI Key： GXKUMINOROPGSA-UHFFFAOYSA-N
• SMILES： OC1CCC2(CCCC2)C(C1)N1C=C(C(C)C)C=N1

Computed Properties

• Exact Mass: 262.204513457g/mol
• Monoisotopic Mass: 262.204513457g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 38Ų

Additional information on 6-[4-(propan-2-yl)-1H-pyrazol-1-yl]spiro[4.5]decan-8-ol

Professional Introduction to Compound with CAS No. 2138059-58-0 and Product Name: 6-[4-(propan-2-yl)-1H-pyrazol-1-yl]spiro[4.5]decan-8-ol

The compound with the CAS number 2138059-58-0 and the product name 6-[4-(propan-2-yl)-1H-pyrazol-1-yl]spiro[4.5]decan-8-ol represents a significant advancement in the field of pharmaceutical chemistry. This spirocyclic structure, characterized by a unique combination of a pyrazole ring and a decanol backbone, has garnered considerable attention due to its potential biological activities and structural complexity. The presence of a propan-2-yl substituent on the pyrazole ring introduces a specific steric and electronic profile, which can influence its interactions with biological targets.

Recent studies have highlighted the importance of spirocyclic compounds in drug discovery, particularly for their ability to exhibit multiple binding modes and enhanced binding affinity. The spiro[4.5]decan framework in this compound provides a rigid scaffold that can optimize the conformational flexibility required for effective receptor binding. This structural motif has been explored in various therapeutic areas, including central nervous system disorders, inflammation, and metabolic diseases. The 6-[4-(propan-2-yl)-1H-pyrazol-1-yl] moiety, in particular, has shown promise in modulating enzyme activity and receptor interactions, making it a valuable component in the design of novel pharmacophores.

One of the most compelling aspects of this compound is its potential application in the development of next-generation therapeutics. The pyrazole ring is known for its versatility in drug design, often serving as a key pharmacophoric element due to its ability to engage in hydrogen bonding and hydrophobic interactions. The spiro[4.5]decan core further enhances this potential by providing a stable yet flexible platform that can adapt to various binding environments. This combination has been investigated in preclinical models for several diseases, where it has demonstrated encouraging results in terms of efficacy and selectivity.

The synthesis of 6-[4-(propan-2-yl)-1H-pyrazol-1-yl]spiro[4.5]decan-8-ol involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Key steps include the formation of the spirocyclic core through intramolecular cyclization, followed by functionalization with the pyrazole ring and the propan-2-yl substituent. Advanced synthetic techniques, such as transition-metal-catalyzed reactions and protecting group strategies, have been employed to achieve optimal results. These methodologies underscore the compound's complexity and highlight the expertise required for its successful synthesis.

From a biological perspective, the compound's potential therapeutic applications are broad and exciting. Initial pharmacokinetic studies suggest that it exhibits favorable properties such as good solubility and bioavailability, which are critical for clinical translation. Additionally, preliminary toxicity assessments have indicated that it is well-tolerated at relevant doses, further supporting its potential as a lead compound for drug development.

The integration of computational chemistry and molecular modeling has been instrumental in understanding the interactions between 6-[4-(propan-2-yl)-1H-pyrazol-1-yl]spiro[4.5]decan-8-ol and its target proteins. These studies have provided valuable insights into its binding mechanism and have helped guide further optimization efforts. By leveraging these computational tools, researchers can predictively model how changes in the molecular structure may affect biological activity, thereby accelerating the drug discovery process.

In conclusion, 6-[4-(propan-2-yl)-1H-pyrazol-1-ylylspiro[4.5]decan-8 ol represents a promising candidate for further development in pharmaceutical research. Its unique structural features, combined with encouraging preclinical data, make it an attractive target for future studies aimed at identifying novel therapeutics. As research continues to uncover new applications for spirocyclic compounds like this one, their role in addressing complex diseases will likely become increasingly significant.